tert-Butyl methyl ether
tert-Butyl methyl ether
tert-Butyl methyl ether (methyl tert-butyl ether, MTBE) is a gasoline additive. Its oxidative degradation by propane-oxidizing bacterial strains has been tested. Kinetic studies of its heat-assisted persulfate oxidation at various pH, temperature, oxidant concentration and ionic strength levels suggests that reaction exhibits a pseudo-first-order decay model.
tert-Butyl methyl ether is a gasoline additive. Its oxidative degradation by propane-oxidizing bacterial strains has been tested. Kinetics of its heat-assisted persulfate oxidation has been investigated at various pH, temperature, oxidant concentration and ionic strength levels. Its biodegradation followed a pseudo-first-order decay model and its pseudo-first-order rate constants were evaluated. MTBE can be synthesized by acid catalyzed reaction between methanol and isobutene. A study suggests that the addition of MTBE increases the number of active sites during polymerization of propene by stopped-flow method.
Accurate analytic results in UV/VIS and infrared spectroscopy depend on the use of very pure solvents for sample preparation. The Uvasol<TMSYMBOL></TMSYMBOL> solvents range has been specially designed for spectroscopy and other applications requiring solvents of the highest spectral purity. The refinement process allows a greater degree of security in applications and avoids misinterpretation of analytical results caused by traces of UV, IR and fluorescence contamination. Uvasol<TMSYMBOL></TMSYMBOL> solvents offer best UV transmittance. In all specifications the minimum transmittance for 5 typical wavelengths are identified.
tert-Butyl methyl ether (MTBE) is a gasoline additive. MTBE undergoes oxidative degradation in the presence of propane-oxidizing bacterial strains. The kinetic studies of heat-assisted persulfate oxidation of MTBE under various parameters suggests that the reaction follows the pseudo-first-order kinetics. MTBE can be synthesized by acid catalyzed reaction between methanol and isobutene. A study suggests that the addition of MTBE increases the number of active sites during polymerization of propene by stopped-flow method.
tert-Butyl methyl ether is a commonly used organic solvent that can be synthesized by acid catalyzed reaction between methanol and isobutene. It is an effective alternative to lead containing additives for enhancing the octane rating of gasoline.
SupraSolv ECD and FID is specially developed for gas chromatography in combination with ECD (Electron Capture Detetor) and FID (Flame Ionization detector). SupraSolv solvents offer the largest specified retention time range, a clear baseline and a minimal signal-to-noise ratio leading to reliable and reproducible analysis results.
tert-Butyl methyl ether is a commonly used organic solvent. It can be synthesized by acid catalyzed reaction between methanol and isobutene. It is an effective alternative to lead containing additives for enhancing the octane rating of gasoline.
tert-Butyl methyl ether or methyl tert-butyl ether (MTBE) is an oxygenated compound.. It is commonly used as a gasoline additive in fuel. Though it is known to control air pollution, it is a potential groundwater pollutant.
EMSURE grade solvents are suitable for a broad spectrum of classical lab applications, and are frequently used in regulated and highly demanding lab applications. EMSURE provides worldwide best and most extensive product specifications. We declare our EMSURE range to be in compliance with the ACS, with the reagent part of the European Pharmacopoeia (Reag. Ph Eur) and also with the ISO standards.
tert-Butyl methyl ether (methyl tert-butyl ether, MTBE) is a gasoline additive. Its oxidative degradation by propane-oxidizing bacterial strains has been tested. Kinetics of its heat-mediated biodegradation has been investigated under various reaction conditions. Its biodegradation followed a pseudo-first-order decay model and its pseudo-first-order rate constants were evaluated. Its extraction from water has been proposed by employing an organic polymeric compound, Nafion. MTBE can be synthesized by acid-catalyzed reaction between methanol and isobutene. A study suggests that the addition of MTBE increases the number of active sites during polymerization of propene by stopped-flow method. This solvent meets ACS (American Chemical Society) specifications and can be used for processes requiring strict quality conditions such as analytical testing.
Certified pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards. tert-Butyl methyl ether (MTBE) is a gasoline additive. It is a commonly used organic solvent that can be synthesized by acid catalyzed reaction between methanol and isobutene. It is also an effective alternative to lead containing additives for enhancing the octane rating of gasoline.
Methyl tert-butyl ether appears as a colorless liquid with a distinctive anesthetic-like odor. Vapors are heavier than air and narcotic. Boiling point 131°F. Flash point 18°F. Less dense than water and miscible in water. Used as a octane booster in gasoline.
Methyl tert-butyl ether (MTBE) is a flammable liquid with a distinctive, disagreeable odor. It is made from blending chemicals such as isobutylene and methanol, and has been used since the 1980s as an additive for unleaded gasolines to achieve more efficient burning.
Methyl tert-butyl ether is an ether having methyl and tert-butyl as the two alkyl components. It has a role as a non-polar solvent, a fuel additive and a metabolite.
tert-Butyl methyl ether is a gasoline additive. Its oxidative degradation by propane-oxidizing bacterial strains has been tested. Kinetics of its heat-assisted persulfate oxidation has been investigated at various pH, temperature, oxidant concentration and ionic strength levels. Its biodegradation followed a pseudo-first-order decay model and its pseudo-first-order rate constants were evaluated. MTBE can be synthesized by acid catalyzed reaction between methanol and isobutene. A study suggests that the addition of MTBE increases the number of active sites during polymerization of propene by stopped-flow method.
Accurate analytic results in UV/VIS and infrared spectroscopy depend on the use of very pure solvents for sample preparation. The Uvasol<TMSYMBOL></TMSYMBOL> solvents range has been specially designed for spectroscopy and other applications requiring solvents of the highest spectral purity. The refinement process allows a greater degree of security in applications and avoids misinterpretation of analytical results caused by traces of UV, IR and fluorescence contamination. Uvasol<TMSYMBOL></TMSYMBOL> solvents offer best UV transmittance. In all specifications the minimum transmittance for 5 typical wavelengths are identified.
tert-Butyl methyl ether (MTBE) is a gasoline additive. MTBE undergoes oxidative degradation in the presence of propane-oxidizing bacterial strains. The kinetic studies of heat-assisted persulfate oxidation of MTBE under various parameters suggests that the reaction follows the pseudo-first-order kinetics. MTBE can be synthesized by acid catalyzed reaction between methanol and isobutene. A study suggests that the addition of MTBE increases the number of active sites during polymerization of propene by stopped-flow method.
tert-Butyl methyl ether is a commonly used organic solvent that can be synthesized by acid catalyzed reaction between methanol and isobutene. It is an effective alternative to lead containing additives for enhancing the octane rating of gasoline.
SupraSolv
tert-Butyl methyl ether is a commonly used organic solvent. It can be synthesized by acid catalyzed reaction between methanol and isobutene. It is an effective alternative to lead containing additives for enhancing the octane rating of gasoline.
tert-Butyl methyl ether or methyl tert-butyl ether (MTBE) is an oxygenated compound.. It is commonly used as a gasoline additive in fuel. Though it is known to control air pollution, it is a potential groundwater pollutant.
EMSURE
tert-Butyl methyl ether (methyl tert-butyl ether, MTBE) is a gasoline additive. Its oxidative degradation by propane-oxidizing bacterial strains has been tested. Kinetics of its heat-mediated biodegradation has been investigated under various reaction conditions. Its biodegradation followed a pseudo-first-order decay model and its pseudo-first-order rate constants were evaluated. Its extraction from water has been proposed by employing an organic polymeric compound, Nafion. MTBE can be synthesized by acid-catalyzed reaction between methanol and isobutene. A study suggests that the addition of MTBE increases the number of active sites during polymerization of propene by stopped-flow method. This solvent meets ACS (American Chemical Society) specifications and can be used for processes requiring strict quality conditions such as analytical testing.
Certified pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards. tert-Butyl methyl ether (MTBE) is a gasoline additive. It is a commonly used organic solvent that can be synthesized by acid catalyzed reaction between methanol and isobutene. It is also an effective alternative to lead containing additives for enhancing the octane rating of gasoline.
Methyl tert-butyl ether appears as a colorless liquid with a distinctive anesthetic-like odor. Vapors are heavier than air and narcotic. Boiling point 131°F. Flash point 18°F. Less dense than water and miscible in water. Used as a octane booster in gasoline.
Methyl tert-butyl ether (MTBE) is a flammable liquid with a distinctive, disagreeable odor. It is made from blending chemicals such as isobutylene and methanol, and has been used since the 1980s as an additive for unleaded gasolines to achieve more efficient burning.
Methyl tert-butyl ether is an ether having methyl and tert-butyl as the two alkyl components. It has a role as a non-polar solvent, a fuel additive and a metabolite.
Brand Name:
Vulcanchem
CAS No.:
1634-04-4
VCID:
VC20863055
InChI:
InChI=1S/C5H12O/c1-5(2,3)6-4/h1-4H3
SMILES:
CC(C)(C)OC
Molecular Formula:
(CH3)3COCH3
C5H12O
C5H12O
C5H12O
C5H12O
Molecular Weight:
88.15 g/mol
tert-Butyl methyl ether
CAS No.: 1634-04-4
Cat. No.: VC20863055
Molecular Formula: (CH3)3COCH3
C5H12O
C5H12O
Molecular Weight: 88.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | tert-Butyl methyl ether (methyl tert-butyl ether, MTBE) is a gasoline additive. Its oxidative degradation by propane-oxidizing bacterial strains has been tested. Kinetic studies of its heat-assisted persulfate oxidation at various pH, temperature, oxidant concentration and ionic strength levels suggests that reaction exhibits a pseudo-first-order decay model. tert-Butyl methyl ether is a gasoline additive. Its oxidative degradation by propane-oxidizing bacterial strains has been tested. Kinetics of its heat-assisted persulfate oxidation has been investigated at various pH, temperature, oxidant concentration and ionic strength levels. Its biodegradation followed a pseudo-first-order decay model and its pseudo-first-order rate constants were evaluated. MTBE can be synthesized by acid catalyzed reaction between methanol and isobutene. A study suggests that the addition of MTBE increases the number of active sites during polymerization of propene by stopped-flow method. Accurate analytic results in UV/VIS and infrared spectroscopy depend on the use of very pure solvents for sample preparation. The Uvasol<TMSYMBOL></TMSYMBOL> solvents range has been specially designed for spectroscopy and other applications requiring solvents of the highest spectral purity. The refinement process allows a greater degree of security in applications and avoids misinterpretation of analytical results caused by traces of UV, IR and fluorescence contamination. Uvasol<TMSYMBOL></TMSYMBOL> solvents offer best UV transmittance. In all specifications the minimum transmittance for 5 typical wavelengths are identified. tert-Butyl methyl ether (MTBE) is a gasoline additive. MTBE undergoes oxidative degradation in the presence of propane-oxidizing bacterial strains. The kinetic studies of heat-assisted persulfate oxidation of MTBE under various parameters suggests that the reaction follows the pseudo-first-order kinetics. MTBE can be synthesized by acid catalyzed reaction between methanol and isobutene. A study suggests that the addition of MTBE increases the number of active sites during polymerization of propene by stopped-flow method. tert-Butyl methyl ether is a commonly used organic solvent that can be synthesized by acid catalyzed reaction between methanol and isobutene. It is an effective alternative to lead containing additives for enhancing the octane rating of gasoline. SupraSolv tert-Butyl methyl ether is a commonly used organic solvent. It can be synthesized by acid catalyzed reaction between methanol and isobutene. It is an effective alternative to lead containing additives for enhancing the octane rating of gasoline. tert-Butyl methyl ether or methyl tert-butyl ether (MTBE) is an oxygenated compound.. It is commonly used as a gasoline additive in fuel. Though it is known to control air pollution, it is a potential groundwater pollutant. EMSURE tert-Butyl methyl ether (methyl tert-butyl ether, MTBE) is a gasoline additive. Its oxidative degradation by propane-oxidizing bacterial strains has been tested. Kinetics of its heat-mediated biodegradation has been investigated under various reaction conditions. Its biodegradation followed a pseudo-first-order decay model and its pseudo-first-order rate constants were evaluated. Its extraction from water has been proposed by employing an organic polymeric compound, Nafion. MTBE can be synthesized by acid-catalyzed reaction between methanol and isobutene. A study suggests that the addition of MTBE increases the number of active sites during polymerization of propene by stopped-flow method. This solvent meets ACS (American Chemical Society) specifications and can be used for processes requiring strict quality conditions such as analytical testing. Certified pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards. tert-Butyl methyl ether (MTBE) is a gasoline additive. It is a commonly used organic solvent that can be synthesized by acid catalyzed reaction between methanol and isobutene. It is also an effective alternative to lead containing additives for enhancing the octane rating of gasoline. Methyl tert-butyl ether appears as a colorless liquid with a distinctive anesthetic-like odor. Vapors are heavier than air and narcotic. Boiling point 131°F. Flash point 18°F. Less dense than water and miscible in water. Used as a octane booster in gasoline. Methyl tert-butyl ether (MTBE) is a flammable liquid with a distinctive, disagreeable odor. It is made from blending chemicals such as isobutylene and methanol, and has been used since the 1980s as an additive for unleaded gasolines to achieve more efficient burning. Methyl tert-butyl ether is an ether having methyl and tert-butyl as the two alkyl components. It has a role as a non-polar solvent, a fuel additive and a metabolite. |
|---|---|
| CAS No. | 1634-04-4 |
| Molecular Formula | (CH3)3COCH3 C5H12O C5H12O |
| Molecular Weight | 88.15 g/mol |
| IUPAC Name | 2-methoxy-2-methylpropane |
| Standard InChI | InChI=1S/C5H12O/c1-5(2,3)6-4/h1-4H3 |
| Standard InChI Key | BZLVMXJERCGZMT-UHFFFAOYSA-N |
| SMILES | CC(C)(C)OC |
| Canonical SMILES | CC(C)(C)OC |
| Boiling Point | 131.4 °F at 760 mm Hg (USCG, 1999) 55.2 °C 55.1 °C 55 °C 131.4°F |
| Colorform | Liquid Colorless liquid |
| Flash Point | -14 °F (USCG, 1999) -80 °C -28 °C c.c. -14°F |
| Melting Point | -164.2 °F (USCG, 1999) -108.6 °C -109 °C -164.2°F |
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